2-chloro-N-[3-[2-(4-methoxyphenyl)-2-oxoethoxy]phenyl]benzamide

• Molecular Formula: C22H18ClNO4
• Molecular Weight: 395.8 g/mol
• IUPAC Name: 2-chloro-N-[3-[2-(4-methoxyphenyl)-2-oxoethoxy]phenyl]benzamide
• InChI: InChI=1S/C22H18ClNO4/c1-27-17-11-9-15(10-12-17)21(25)14-28-18-6-4-5-16(13-18)24-22(26)19-7-2-3-8-20(19)23/h2-13H,14H2,1H3,(H,24,26)
• InChI Key: ASZRXMAQFKBAKA-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)COC2=CC=CC(=C2)NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-[3-[2-(4-methoxyphenyl)-2-oxoethoxy]phenyl]benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a chloro group, a methoxyphenyl group, and an oxoethoxyphenyl group attached to the benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-[3-[2-(4-methoxyphenyl)-2-oxoethoxy]phenyl]benzamide typically involves a multi-step process. One common method includes the following steps:

Friedel-Crafts Acylation: The initial step involves the acylation of a benzene ring using an acyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride.

Nucleophilic Substitution: The acylated product undergoes nucleophilic substitution with a chloro group to introduce the chloro functionality.

Esterification: The intermediate product is then subjected to esterification with 4-methoxyphenol to form the oxoethoxyphenyl group.

Amidation: Finally, the esterified product is reacted with an amine to form the benzamide core.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification techniques